Cas no 869959-15-9 (2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-)

• Product Name: 2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-
• CAS No: 869959-15-9
• MF: C₁₂H₈O₂S
• MW: 216.255722045898
• CID: 719103
• PubChem ID: 53425304
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde,5-(3-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-
• 3-(5-Formylthiophen-2-yl)benzaldehyde
• 5-(3-formylphenyl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,5-(3-formylphenyl)
• 869959-15-9
• DTXSID10698851

• Inchi： 1S/C12H8O2S/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-8H
• InChI Key： PMUUYCIWNUWTQZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 216.02500
• Monoisotopic Mass: 216.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.4A^2

Experimental Properties

• PSA: 62.38000
• LogP: 3.04010